Cas no 1804417-85-3 (Methyl 2-cyano-5-methoxy-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-5-methoxy-3-(trifluoromethoxy)benzoate
• CAS No: 1804417-85-3
• MF: C₁₁H₈F₃NO₄
• MW: 275.180733680725
• CID: 4949412
• Update Time: 2025-05-19

Methyl 2-cyano-5-methoxy-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-methoxy-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO4/c1-17-6-3-7(10(16)18-2)8(5-15)9(4-6)19-11(12,13)14/h3-4H,1-2H3
• InChI Key： FSQIYEYUVZITMI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(C(=O)OC)=C1C#N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-cyano-5-methoxy-3-(trifluoromethoxy)benzoate

Methyl 2-cyano-5-methoxy-3-(trifluoromethoxy)benzoate: A Comprehensive Overview

The compound Methyl 2-cyano-5-methoxy-3-(trifluoromethoxy)benzoate, identified by the CAS number 1804417-85-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with cyano, methoxy, and trifluoromethoxy groups. These substituents contribute to its distinctive chemical properties, making it a valuable compound in research and industrial settings.

The synthesis of Methyl 2-cyano-5-methoxy-3-(trifluoromethoxy)benzoate involves a series of carefully designed chemical reactions, often utilizing advanced techniques such as Suzuki coupling or other cross-coupling methods. The presence of the trifluoromethoxy group imparts high electron-withdrawing effects, which significantly influences the electronic properties of the molecule. This makes it an ideal candidate for applications in optoelectronic materials, where controlling electronic behavior is crucial.

Recent studies have highlighted the potential of Methyl 2-cyano-5-methoxy-3-(trifluoromethoxy)benzoate in the development of advanced materials for organic light-emitting diodes (OLEDs). Researchers have found that the compound's ability to facilitate efficient charge transport and emission properties makes it a promising material for next-generation displays and lighting technologies. Additionally, its stability under various environmental conditions has been extensively tested, further underscoring its suitability for long-term applications.

In the pharmaceutical industry, Methyl 2-cyano-5-methoxy-3-(trifluoromethoxy)benzoate has shown potential as a lead compound in drug discovery programs targeting specific biological pathways. The trifluoromethoxy group, known for its bioisosteric properties, allows for enhanced bioavailability and selectivity when incorporated into drug molecules. This has led to several research initiatives exploring its role in treating various diseases, including cancer and neurodegenerative disorders.

The structural uniqueness of Methyl 2-cyano-5-methoxy-3-(trifluoromethoxy)benzoate also makes it a valuable tool in academic research for studying chemical reactivity and molecular interactions. Its ability to act as both an electron acceptor and donor in different reaction conditions has provided insights into fundamental principles of organic chemistry. Furthermore, its role in catalytic processes has been explored, with promising results in asymmetric catalysis and enantioselective reactions.

From an environmental perspective, the compound's biodegradability and ecological impact have been subjects of recent investigations. Studies indicate that while Methyl 2-cyano-5-methoxy-3-(trifluoromethoxy)benzoate exhibits moderate persistence in certain ecosystems, its potential risks can be effectively managed through proper handling and disposal practices. This information is crucial for industries utilizing this compound to ensure compliance with environmental regulations and sustainable practices.

In conclusion, Methyl 2-cyano-5-methoxy-3-(trifluoromethoxy)benzoate, with its CAS number 1804417-85-3, stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its potential uses, position it as a key player in advancing scientific and technological frontiers.